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Compound of Interest

Compound Name:
Propanamide, N-(1-naphthyl)-2-

methyl-

Cat. No.: B366275 Get Quote

Application Notes and Protocols for
Propanamide, N-(1-naphthyl)-2-methyl-
A comprehensive search of scientific literature and chemical databases reveals a significant

lack of available information regarding the therapeutic applications, mechanism of action, and

specific experimental protocols for the compound "Propanamide, N-(1-naphthyl)-2-methyl-".

The National Institute of Standards and Technology (NIST) WebBook confirms the chemical

formula of this compound as C14H15NO and provides its structural information.[1] However,

there is no indication of a common name or synonyms, and critically, no published research

into its pharmacological properties or potential therapeutic uses.

While direct information is absent for "Propanamide, N-(1-naphthyl)-2-methyl-", the broader

chemical moieties present in its structure—a naphthyl group and a propanamide group—are

found in various biologically active molecules. This suggests a potential for pharmacological

activity, though specific applications for the requested compound remain uninvestigated.

General Context from Related Compounds:
Several compounds incorporating naphthyl and amide functionalities have been explored for a

range of therapeutic purposes. It is crucial to note that the biological activity of a molecule is
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highly specific to its exact structure, and therefore, the activities of the following related

compounds are not directly transferable to "Propanamide, N-(1-naphthyl)-2-methyl-".

Naphthyl Derivatives in Drug Discovery: Compounds containing a naphthyl group have been

investigated as inhibitors of enzymes such as sPLA2 and monoacylglycerol lipase (MAGL),

suggesting potential applications in inflammatory diseases and neurological disorders.[2][3]

Additionally, certain naphthalenemethanamine derivatives are key intermediates in the

synthesis of antifungal drugs.

Amide-Containing Pharmaceuticals: The amide functional group is a cornerstone of many

pharmaceutical agents. For instance, various amide derivatives have been studied for their

antifilarial properties, with mechanisms of action that can involve mitochondrial function and

enzyme inhibition.[4]

Due to the absence of specific research on "Propanamide, N-(1-naphthyl)-2-methyl-", it is not

possible to provide the requested detailed Application Notes, quantitative data tables,

experimental protocols, or visualizations of signaling pathways and experimental workflows.

Further preclinical research would be required to elucidate any potential therapeutic

applications and mechanisms of action for this specific chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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